N-Acetyl-beta-D-glucosamine tetraacetate N-Acetyl-beta-D-glucosamine tetraacetate 2-Acetamido-1,3,4,6-tetra-O-acetyl-2-deoxyhexopyranose is a N-acyl-hexosamine.
Brand Name: Vulcanchem
CAS No.: 7772-79-4
VCID: VC20754200
InChI: InChI=1S/C16H23NO10/c1-7(18)17-13-15(25-10(4)21)14(24-9(3)20)12(6-23-8(2)19)27-16(13)26-11(5)22/h12-16H,6H2,1-5H3,(H,17,18)
SMILES: CC(=O)NC1C(C(C(OC1OC(=O)C)COC(=O)C)OC(=O)C)OC(=O)C
Molecular Formula: C16H23NO10
Molecular Weight: 389.35 g/mol

N-Acetyl-beta-D-glucosamine tetraacetate

CAS No.: 7772-79-4

VCID: VC20754200

Molecular Formula: C16H23NO10

Molecular Weight: 389.35 g/mol

* For research use only. Not for human or veterinary use.

N-Acetyl-beta-D-glucosamine tetraacetate - 7772-79-4

Description

N-Acetyl-beta-D-glucosamine tetraacetate, also known as β-D-glucosamine pentaacetate, is a chemical compound with the molecular formula C16H23NO10C_{16}H_{23}NO_{10}
and a molecular weight of approximately 389.35 g/mol. It is a derivative of N-acetylglucosamine, which is an important component in various biological systems, particularly in the structure of polysaccharides and glycoproteins.

Biological Significance

N-Acetyl-beta-D-glucosamine tetraacetate plays a crucial role in various biological functions:

  • Structural Component: It is a constituent of chitin, which forms the exoskeletons of arthropods and is also present in fungal cell walls.

  • Glycosaminoglycan Production: This compound has been shown to promote the production of hyaluronic acid, which is vital for maintaining skin hydration and joint lubrication.

Stability Studies

Recent research has investigated the stability of oxytocin in the presence of N-acetyl-D-glucosamine. The findings suggest that while N-acetyl-D-glucosamine may provide slight stabilization effects on oxytocin, these effects are generally negligible compared to the destabilizing effects observed with other compounds like tetraethyleneglycol .

Chondroprotective Effects

Studies have indicated that oral administration of glucosamine derivatives, including N-acetyl-beta-D-glucosamine tetraacetate, may exert chondroprotective effects by preventing degradation of type II collagen . This suggests potential therapeutic applications in joint health.

Hazard Classification

N-Acetyl-beta-D-glucosamine tetraacetate has been classified under several hazard categories:

  • Skin Irritation: Causes skin irritation (GHS Hazard Statement H315).

  • Eye Irritation: Causes serious eye irritation (GHS Hazard Statement H319).

  • Respiratory Irritation: May cause respiratory irritation (GHS Hazard Statement H335).

Regulatory Status

The compound does not have individual approval but may be utilized under appropriate group standards as per regulatory bodies like the New Zealand EPA.

CAS No. 7772-79-4
Product Name N-Acetyl-beta-D-glucosamine tetraacetate
Molecular Formula C16H23NO10
Molecular Weight 389.35 g/mol
IUPAC Name (5-acetamido-3,4,6-triacetyloxyoxan-2-yl)methyl acetate
Standard InChI InChI=1S/C16H23NO10/c1-7(18)17-13-15(25-10(4)21)14(24-9(3)20)12(6-23-8(2)19)27-16(13)26-11(5)22/h12-16H,6H2,1-5H3,(H,17,18)
Standard InChIKey OVPIZHVSWNOZMN-UHFFFAOYSA-N
Isomeric SMILES CC(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@H]1OC(=O)C)COC(=O)C)OC(=O)C)OC(=O)C
SMILES CC(=O)NC1C(C(C(OC1OC(=O)C)COC(=O)C)OC(=O)C)OC(=O)C
Canonical SMILES CC(=O)NC1C(C(C(OC1OC(=O)C)COC(=O)C)OC(=O)C)OC(=O)C
Appearance Assay:≥95%A crystalline solid
Synonyms 2-(Acetylamino)-2-deoxy-β-D-Glucopyranose 1,3,4,6-Tetraacetate; 1,3,4,6-Tetra-O-acetyl-N-acetyl-β-D-glucosamine; N-Acetyl-β-D-glucosamine Tetraacetate; NSC 224432;
PubChem Compound 312829
Last Modified Sep 15 2023

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator